1-[5-[(4-chlorophenyl)sulfanyl]-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-4-(4-fluorophenyl)-1H-pyrazol-5-amine

• IUPAC Name: 2-[5-(4-chlorophenyl)sulfanyl-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-4-(4-fluorophenyl)pyrazol-3-amine
• InChI: InChI=1S/C24H14Cl3FN4S2/c25-14-3-8-17(9-4-14)33-23-21(18-10-5-15(26)11-20(18)27)31-24(34-23)32-22(29)19(12-30-32)13-1-6-16(28)7-2-13/h1-12H,29H2
• InChI Key: FEZOWJZDSGGKOP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(N(N=C2)C3=NC(=C(S3)SC4=CC=C(C=C4)Cl)C5=C(C=C(C=C5)Cl)Cl)N)F
• Molecular Formula: C24H14Cl3FN4S2
• Molecular Weight: 547.9 g/mol
• CAS No.: 957002-66-3

Description

The compound “1-[5-[(4-chlorophenyl)sulfanyl]-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-4-(4-fluorophenyl)-1H-pyrazol-5-amine” is a complex organic molecule. It is a derivative of 1,3,4-thiadiazole.

Synthesis Analysis

The synthesis of similar compounds involves multiple steps starting from 4-chlorobenzoic acid. The process includes esterification, hydrazination, salt formation, and cyclization to afford a thiadiazole-thiol intermediate. This intermediate is then converted into a sulfonyl chloride, followed by a nucleophilic attack of the amines to give the final sulfonamides.

Scientific Research Applications

Synthesis and Structural Characterization

Research on similar compounds has focused on their synthesis and structural characterization, demonstrating the chemical versatility and potential for application in material science. For instance, the synthesis and structural characterization of isostructural thiazoles have been explored, highlighting methods to achieve high yields and detailing the molecular structure through single crystal diffraction (Kariuki et al., 2021). Such studies are crucial for understanding the compound's physical and chemical properties, which could be relevant for materials science and engineering applications.

Antimicrobial Activities

The antimicrobial potential of related compounds has been investigated, indicating possible applications in developing new antimicrobial agents. Research on novel 1,5-diaryl pyrazoles, for example, has shown good antibacterial and antifungal activity, suggesting that similar structures could be explored for pharmaceutical applications (Ragavan et al., 2010). This area of research is particularly relevant for addressing the growing concern over antibiotic resistance.

Material Science Applications

Studies have also delved into the use of similar compounds in the synthesis of materials with high refractive indices and small birefringences, as well as good thermomechanical stabilities (Tapaswi et al., 2015). Such materials are valuable for optical applications, including lenses and electronic displays, highlighting a potential area of application for the compound .

Mechanism of Action

Target of Action

Similar compounds with a1,3,4-thiadiazole moiety and sulfonamide derivatives have been associated with a wide range of biological activities . They have been reported to possess antifungal and herbicidal properties for potential agricultural applications .

Mode of Action

It’s worth noting that the incorporation of sulfonamides into 1,3,4-thiadiazole rings can produce compounds that can act ascarbonic anhydrase inhibitors . This suggests that the compound might interact with its targets by inhibiting their enzymatic activity, leading to changes in cellular processes.

Biochemical Pathways

Compounds with similar structures have been shown to have antiviral activity

Result of Action

It’s worth noting that similar compounds have shown certainanti-tobacco mosaic virus activity . This suggests that the compound might have antiviral effects at the molecular and cellular level.